7-fluoro-1H-indazol-3-amine

• IUPAC Name: 7-fluoro-1H-indazol-3-amine
• InChI: InChI=1S/C7H6FN3/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H3,9,10,11)
• InChI Key: GQKRISMLLXVZKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)NN=C2N
• Molecular Formula: C7H6FN3
• Molecular Weight: 151.14 g/mol

Description

7-fluoro-1H-indazol-3-amine is a compound that belongs to the class of indazole derivatives. Indazole derivatives are important heterocycles in drug molecules and have gained considerable attention in the field of medicinal chemistry.

Synthesis Analysis

Indazole derivatives can be synthesized using various strategies. Some of the latest strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent. A series of indazole derivatives were designed and synthesized by molecular hybridization strategy.

Molecular Structure Analysis

The structure of 1H-indazole-3-amine is an effective hinge-binding fragment. In Linifanib, it binds effectively with the hinge region of tyrosine kinase. Additionally, the structure of 1H-indazole-3-amide in Entrectinib plays a critical role in enhancing the antitumor activity of the compound.

Chemical Reactions Analysis

Indazole derivatives can undergo a variety of chemical reactions. For instance, a Cu (OAc)2-catalyzed reaction can form an N–N bond in DMSO under O2 atmosphere, to afford a wide variety of 1H-indazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of 7-fluoro-1H-indazol-3-amine include a density of 1.5±0.1 g/cm3, boiling point of 379.3±22.0 °C at 760 mmHg, and a flash point of 183.2±22.3 °C.

Scientific Research Applications

• Antitumor Activity

  • Field : Medicinal Chemistry
  • Application : 1H-indazole-3-amine derivatives have been synthesized and evaluated for their antitumor activity. These compounds were tested against human cancer cell lines of lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2).
  • Method : The compounds were synthesized by a molecular hybridization strategy and their inhibitory activities were evaluated using a methyl thiazolyl tetrazolium (MTT) colorimetric assay.
  • Results : Among the compounds tested, compound 6o exhibited a promising inhibitory effect against the K562 cell line with an IC50 (50% inhibition concentration) value of 5.15 µM. This compound showed great selectivity for normal cells (HEK-293, IC50 = 33.2 µM). It was found to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner.

• Tyrosine Kinase Inhibition

  • Field : Medicinal Chemistry
  • Application : The 1H-indazole-3-amine structure has been found to be an effective hinge-binding fragment in tyrosine kinase inhibitors.
  • Method : In the drug Linifanib, a 1H-indazole-3-amine structure is used to bind effectively with the hinge region of tyrosine kinase.
  • Results : This application has been demonstrated in the drug Linifanib.

• Antihypertensive Activity

  • Field : Medicinal Chemistry
  • Application : Indazole-containing heterocyclic compounds have a wide variety of medicinal applications, including as antihypertensive agents.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

• Antidepressant Activity

  • Field : Medicinal Chemistry
  • Application : Indazole-containing heterocyclic compounds have been used as antidepressants.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

• Anti-inflammatory Activity

  • Field : Medicinal Chemistry
  • Application : Indazole-containing heterocyclic compounds have been used as anti-inflammatory agents.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

• Antibacterial Activity

  • Field : Medicinal Chemistry
  • Application : Indazole-containing heterocyclic compounds have been used as antibacterial agents.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

• HIV-1 Inhibitor

  • Field : Medicinal Chemistry
  • Application : 7-Bromo-4-chloro-1H-indazol-3-amine is a heterocyclic fragment used in the synthesis of Lenacapavir, a potent capsid inhibitor for the treatment of HIV-1 infections.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

• Phosphoinositide 3-Kinase δ Inhibitor

  • Field : Medicinal Chemistry
  • Application : Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease.
  • Method : The specific methods of application or experimental procedures would depend on the specific compound and its intended use.
  • Results : The results or outcomes obtained would also depend on the specific compound and its intended use.

Safety And Hazards

7-fluoro-1H-indazol-3-amine is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is recommended to wash off immediately with plenty of water for at least 15 minutes. If inhaled, remove to fresh air. If swallowed, rinse mouth and seek medical attention.